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Compound of Interest

Compound Name: Methyl (2S)-glycidate

Cat. No.: B038211

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Methyl (2S)-glycidate is a versatile and highly valuable chiral building block in asymmetric
synthesis. Its inherent chirality, coupled with the reactivity of the epoxide and ester
functionalities, makes it an attractive starting material for the stereoselective synthesis of a
wide array of complex molecules, including active pharmaceutical ingredients (APIs). This
document provides detailed application notes and experimental protocols for the use of methyl
(2S)-glycidate as a chiral pool source in the synthesis of key pharmaceutical intermediates.

Key Applications of Methyl (2S)-glycidate

The primary synthetic utility of methyl (2S)-glycidate stems from the regioselective
nucleophilic ring-opening of its epoxide. This reaction, followed by further functional group
manipulations, provides access to a variety of chiral synthons.

Synthesis of Chiral B-Amino Alcohols

Chiral 3-amino alcohols are crucial structural motifs found in numerous pharmaceuticals and
are also employed as chiral ligands and auxiliaries in asymmetric catalysis. The reaction of
methyl (2S)-glycidate with various amines provides a direct route to chiral 3-amino alcohols.

Reaction Pathway:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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